Cas no 2172060-56-7 (1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoyl-4-hydroxypiperidine-4-carboxylic acid)

• Product Name: 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoyl-4-hydroxypiperidine-4-carboxylic acid
• CAS No: 2172060-56-7
• MF: C₂₆H₃₀N₂O₆
• MW: 466.526207447052
• CID: 6301599
• PubChem ID: 165516489
• Update Time: 2025-06-30

1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoyl-4-hydroxypiperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoyl-4-hydroxypiperidine-4-carboxylic acid
• 2172060-56-7
• EN300-1513297
• 1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanoyl]-4-hydroxypiperidine-4-carboxylic acid

• Inchi： 1S/C26H30N2O6/c1-25(2,15-22(29)28-13-11-26(33,12-14-28)23(30)31)27-24(32)34-16-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h3-10,21,33H,11-16H2,1-2H3,(H,27,32)(H,30,31)
• InChI Key： OWFTVPDBKVLCIM-UHFFFAOYSA-N
• SMILES： OC1(C(=O)O)CCN(C(CC(C)(C)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC1

Computed Properties

• Exact Mass: 466.21038668g/mol
• Monoisotopic Mass: 466.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 753
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 116Ų

Additional information on 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoyl-4-hydroxypiperidine-4-carboxylic acid

Comprehensive Overview of 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoyl-4-hydroxypiperidine-4-carboxylic acid (CAS No. 2172060-56-7)

1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoyl-4-hydroxypiperidine-4-carboxylic acid (CAS No. 2172060-56-7) is a specialized organic compound widely utilized in pharmaceutical research and peptide synthesis. Its unique structure, featuring a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, makes it invaluable in solid-phase peptide synthesis (SPPS). Researchers often search for "Fmoc-protected amino acids" or "peptide coupling reagents," highlighting its relevance in modern drug discovery and bioconjugation techniques.

The compound's 4-hydroxypiperidine-4-carboxylic acid moiety contributes to its versatility in medicinal chemistry, particularly in designing protease inhibitors and modulating pharmacokinetic properties. Recent trends in "targeted drug delivery" and "small molecule therapeutics" have increased interest in such building blocks. Its CAS number (2172060-56-7) is frequently queried in chemical databases, underscoring its importance in high-throughput screening and combinatorial chemistry.

From a synthetic perspective, the 3-methylbutanoyl segment enhances lipophilicity, a critical factor in optimizing blood-brain barrier penetration—a hot topic in neurodegenerative disease research. Discussions around "CNS drug design" and "bioavailability enhancement" often reference similar compounds. The hydroxyl group at the 4-position of the piperidine ring enables further derivatization, aligning with current "fragment-based drug discovery" methodologies.

Analytical characterization of this compound typically involves advanced techniques like HPLC-MS and NMR spectroscopy, addressing common search queries such as "purity analysis of Fmoc compounds." Its stability under SPPS conditions makes it preferable for automated synthesizers, coinciding with industry demands for "high-efficiency peptide production."

In regulatory contexts, the compound falls under non-hazardous categories, though proper handling of Fmoc-deprotection reagents remains essential. Environmental considerations in "green peptide synthesis" have spurred innovations in its application, reducing waste in pharmaceutical manufacturing. The growing "therapeutic peptides market" (projected to exceed $50 billion by 2030) further validates its commercial significance.

Future research directions may explore its utility in "macrocyclic peptide engineering" or as a scaffold for "PROTAC degraders," two emerging areas in oncology and rare disease treatments. Its structural features—particularly the 4-hydroxypiperidine core—show promise in addressing "drug resistance challenges," a pressing concern in antimicrobial development.